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Compound of Interest

Compound Name: 2,2'-Thiobis(4-tert-pentylphenol)

CAS No.: 98-26-0

Cat. No.: B7822077

Get Quote

Executive Summary & Chemical Identity
2,2'-Thiobis(4-tert-pentylphenol) is a symmetric thioether-bridged bisphenol antioxidant. Its

efficacy relies on the phenolic hydroxyl groups (radical scavenging) and the sulfide bridge

(hydroperoxide decomposition). In analytical contexts, its identification hinges on verifying the

symmetric dimer structure and the specific tert-pentyl (tert-amyl) substitution pattern.
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Property Detail

IUPAC Name 2,2'-Sulfanediylbis(4-tert-pentylphenol)

CAS Number 98-26-0

Molecular Formula

Molecular Weight 358.54 g/mol

Structure Type Symmetric Bisphenol

Key Moieties
Phenolic OH (x2), Thioether Bridge, tert-Pentyl

Group (x2)

Structural Elucidation Strategy
The characterization workflow relies on establishing three structural facts:

Symmetry: The molecule is symmetric around the sulfur atom, simplifying NMR spectra

(halving the signal count).[1]

Linkage Position: The sulfur bridge is ortho to the hydroxyl group (2,2'-position), leaving the

meta and para positions relative to the bridge occupied/unoccupied in a specific pattern.

Alkyl Chain Integrity: Verifying the tert-pentyl group (1,1-dimethylpropyl) versus common

analogs like tert-butyl or tert-octyl.

Diagram: Structural Characterization Logic
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Caption: Logical workflow for validating CAS 98-26-0, moving from mass confirmation to

precise connectivity assignment.

Nuclear Magnetic Resonance (NMR) Analysis
NMR is the definitive tool for distinguishing this compound from its tert-butyl or methyl analogs.

Due to the

symmetry, the spectrum represents only half the molecule (1 aromatic ring, 1 alkyl group).

Proton NMR ( )
Solvent:

(Standard) or

(to visualize labile OH protons).
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Chemical Shift
(

, ppm)

Multiplicity Integral Assignment
Structural
Logic

7.30 - 7.40
Doublet (

Hz)
2H Ar-H3

Meta to OH,

Ortho to S. The

most deshielded

aromatic proton

due to S-

proximity.

7.10 - 7.20

Doublet of

Doublets (

Hz)

2H Ar-H5
Meta to H3,

Ortho to H6.

6.90 - 7.00
Doublet (

Hz)
2H Ar-H6

Ortho to OH.

Shielded by the

electron-donating

OH group.

6.00 - 8.00 Singlet (Broad) 2H -OH

Phenolic proton.

Shift varies

heavily with

concentration

and H-bonding

(intramolecular

S...HO bond

often shifts this

downfield).

1.50 - 1.60
Quartet (

Hz)
4H

-CH

-

Methylene of the

tert-pentyl group.

1.20 - 1.30 Singlet 12H

-C(CH

)

-

Gem-dimethyls

of the tert-pentyl

group. Distinctive

singlet.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


0.60 - 0.70
Triplet (

Hz)
6H -CH

Terminal methyl

of the tert-pentyl

group.

Critical Validation Point: The tert-pentyl group is unique. Unlike a tert-butyl group (which shows

only one large singlet ~1.3 ppm), the tert-pentyl group must show a triplet (0.6-0.7 ppm), a

quartet (1.5-1.6 ppm), and a singlet (1.2 ppm). Absence of the triplet/quartet indicates the

wrong alkyl substituent.

Carbon NMR ( )
The

spectrum should display 10 distinct signals (6 aromatic, 4 aliphatic) due to symmetry.[1]
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Shift (ppm) Carbon Type Assignment

153.0 - 155.0 Quaternary
C-1 (C-OH): Deshielded by

oxygen.

140.0 - 142.0 Quaternary
C-4 (C-Alkyl): Para substitution

point.

130.0 - 135.0 Methine (CH) C-3: Ortho to Sulfur.

128.0 - 130.0 Methine (CH) C-5: Meta to OH.

118.0 - 120.0 Quaternary
C-2 (C-S): Thioether linkage

site.

115.0 - 116.0 Methine (CH) C-6: Ortho to OH.

37.0 - 38.0 Quaternary
C-Quat (Alkyl): Quaternary

carbon of tert-pentyl.

32.0 - 33.0
Methylene (

)

CH

(Alkyl): Methylene of tert-

pentyl.

27.0 - 28.0
Methyl (

)

Gem-Dimethyls: Two

equivalent methyls.

8.0 - 9.0
Methyl (

)

Terminal Methyl: High field

signal.

Infrared Spectroscopy (FT-IR)
IR analysis focuses on the phenolic environment and the sulfur linkage.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber (

)
Vibration Mode Diagnostic Note

3200 - 3450 O-H Stretch

Broad band. Often shifted

lower (<3400) due to

intramolecular O-H...S

hydrogen bonding.

2960, 2870 C-H Stretch
Strong aliphatic peaks from the

bulky tert-pentyl groups.[1]

1600, 1490 C=C Ring Stretch
Characteristic aromatic

skeletal vibrations.

1380, 1365 C-H Bending

Gem-dimethyl doublet

(characteristic of tert-

butyl/pentyl groups).[1]

1170 - 1200 C-O Stretch Phenolic C-O stretch.

810 - 830 C-H Out-of-Plane

Indicative of 1,2,4-

trisubstituted benzene (2

adjacent H, 1 isolated H).[1]

600 - 700 C-S Stretch

Weak, often obscured, but

technically present in the

fingerprint region.

Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and fragmentation fingerprint.

Ionization Mode: Electron Impact (EI, 70 eV) or ESI (Negative mode for Phenols).

Fragmentation Pathway
Molecular Ion (

): m/z 358 (Base peak or strong intensity).
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Isotope Pattern: Look for the M+2 peak (approx 4.5% - 5.0% intensity relative to M+) which

confirms the presence of one Sulfur atom (

natural abundance).

Key Fragments:

m/z 329 (M - 29): Loss of an ethyl group (

) from the tert-pentyl chain. This is the primary diagnostic fragment distinguishing tert-
pentyl from tert-butyl (which loses methyl, M-15).

m/z 179: Cleavage at the sulfur bridge (breaking the dimer).

Diagram: Fragmentation Logic

Diagnostic Note

Molecular Ion (M+)
m/z 358

Fragment [M - Ethyl]
m/z 329

- C2H5 (Ethyl loss from t-pentyl)

Monomer Ion (Cleavage)
m/z ~179

S-C Bond Cleavage

Loss of Ethyl (29 Da) is specific
to tert-pentyl vs tert-butyl.

Click to download full resolution via product page

Caption: MS fragmentation pathway highlighting the diagnostic loss of the ethyl group.

Experimental Protocols for Validation
Protocol A: Sample Preparation for NMR

Mass: Weigh ~10-15 mg of the solid sample.

Solvent: Dissolve in 0.6 mL of

(99.8% D).
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Note: If solubility is poor or OH peaks are broad, add 1 drop of

or

exchange to verify OH signals.[1]

Acquisition:

: 16 scans, 1 second relaxation delay.

: 256-512 scans (due to quaternary carbons).

Protocol B: Impurity Check (HPLC-UV)
While spectroscopy confirms identity, purity is best assessed via HPLC.[1]

Column: C18 Reverse Phase (e.g., 150mm x 4.6mm, 5µm).[1]

Mobile Phase: Isocratic Acetonitrile/Water (90:10) or Methanol/Water gradient.

Detection: UV at 280 nm (Phenol absorption).

Target: Main peak >98%. Look for "monosulfide" or "trisulfide" impurities which are common

synthesis byproducts.

References
National Institute of Standards and Technology (NIST).Mass Spectral Library (NIST23) -

Phenol, 2,2'-thiobis[4-(1,1-dimethylpropyl)]-.

PubChem.Compound Summary: 2,2'-Thiobis(4-tert-pentylphenol) (CAS 98-26-0).

ChemicalBook.2,2'-Thiobis(4-tert-pentylphenol) Product Database & Physical Properties.

Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic

Compounds. 7th Edition.[1] John Wiley & Sons. (Standard reference for NMR/IR assignment

logic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. application.wiley-vch.de [application.wiley-vch.de]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of 2,2'-
Thiobis(4-tert-pentylphenol)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7822077/docs#technical-guide-spectroscopic-
profiling-of-2-2-thiobis-4-tert-pentylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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